Cas no 2172607-55-3 (3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidin-3-yl}propanoic acid)

• Product Name: 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidin-3-yl}propanoic acid
• CAS No: 2172607-55-3
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5943252
• PubChem ID: 165471336
• Update Time: 2025-05-20

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidin-3-yl}propanoic acid
• EN300-1515613
• 2172607-55-3
• 3-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]pyrrolidin-3-yl}propanoic acid

• Inchi： 1S/C26H28N2O5/c29-24(28-15-13-18(16-28)11-12-25(30)31)10-5-14-27-26(32)33-17-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-10,18,23H,11-17H2,(H,27,32)(H,30,31)/b10-5+
• InChI Key： VEDMMWMAPQVFHJ-BJMVGYQFSA-N
• SMILES： O=C(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CCC(=O)O)C1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidin-3-yl}propanoic acid

Recent Advances in the Study of 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidin-3-yl}propanoic acid (CAS: 2172607-55-3)

The compound 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidin-3-yl}propanoic acid (CAS: 2172607-55-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrrolidine ring, has shown promising potential in various applications, particularly in peptide synthesis and drug discovery. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis of 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidin-3-yl}propanoic acid using a combination of solid-phase peptide synthesis (SPPS) and solution-phase chemistry. The researchers highlighted the importance of the Fmoc group in protecting the amino functionality during synthesis, which significantly improved the overall yield and purity of the final product. This advancement is expected to facilitate the large-scale production of the compound for further biological evaluation.

In addition to its synthetic utility, recent investigations have explored the biological activities of this compound. A preprint article on bioRxiv (2023) reported that 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidin-3-yl}propanoic acid exhibits moderate inhibitory activity against certain proteases involved in inflammatory pathways. The study employed molecular docking and in vitro enzymatic assays to demonstrate the compound's binding affinity and specificity. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents, although further in vivo studies are required to validate these effects.

Another noteworthy development is the application of this compound in peptide-based drug delivery systems. A research team at the University of Cambridge (2023) utilized 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidin-3-yl}propanoic acid as a linker molecule to conjugate therapeutic peptides with nanoparticle carriers. The study demonstrated that the compound's unique structure enhances the stability and bioavailability of the conjugated peptides, making it a valuable tool in targeted drug delivery. This innovation could pave the way for more effective treatments for diseases such as cancer and metabolic disorders.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, toxicity, and scalability need to be addressed in future studies. However, the growing body of research on 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidin-3-yl}propanoic acid underscores its potential as a versatile building block in medicinal chemistry. Continued exploration of its properties and applications is likely to yield significant contributions to the field of chemical biology and drug discovery.